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Compound of Interest

Compound Name: Lasiol

cat. No.: B15573476

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of Lasiol. The information is presented to support research, discovery, and
development activities involving this natural compound. All quantitative data are summarized in
clear, tabular format, and detailed experimental protocols for key physicochemical property
determination are provided, complete with workflow visualizations.

Core Physicochemical Properties of Lasiol

Lasiol, systematically named (2S,3S)-2,3,6-trimethylhept-5-en-1-ol, is a naturally occurring
organic compound.[1] A summary of its key physicochemical properties is presented in Table 1.
It is important to note that some of the listed values are computationally estimated and
experimental verification is recommended for precise applications.
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Property Value Source

Molecular Formula C10H200 PubChem[1]

Molecular Weight 156.26 g/mol PubChem[1]
(2S,3S)-2,3,6-trimethylhept-5-

IUPAC Name PubChem[1]
en-1-ol

Boiling Point 219.90 °C (estimated) The Good Scents Company

N 244.8 mg/L in water at 25 °C
Solubility The Good Scents Company

(estimated)

logP (Octanol-Water Partition

Coefficient)

3.270 (estimated)

The Good Scents Company

Melting Point

Data not available

pKa

Data not available

Biological Activity and Mechanism of Action

Extensive literature searches did not yield any specific information on the biological activity,

mechanism of action, or associated signaling pathways of Lasiol. Further research is required

to elucidate the pharmacological and biological profile of this compound.

Experimental Protocols and Workflows

Detailed methodologies for the determination of key physicochemical properties are outlined

below. These protocols are generalized and may require optimization based on the specific

experimental setup and sample characteristics.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for determining the boiling

point of a small liquid sample is the micro-reflux method.

Methodology:
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o Sample Preparation: A small volume (approximately 0.5 mL) of Lasiol is placed in a small
test tube. A stir bar is added to ensure smooth boiling.

o Apparatus Setup: The test tube is securely clamped within a heating block placed on a hot
plate stirrer. A thermometer is positioned with its bulb approximately 1 cm above the liquid
surface to measure the vapor temperature.

e Heating and Observation: The sample is gently heated while stirring. The temperature is
monitored as the liquid begins to boil and a reflux ring (condensing vapor) becomes visible
on the test tube walls. The thermometer bulb should be level with this ring for an accurate
measurement.

» Data Recording: The temperature at which the refluxing is stable is recorded as the boiling
point. The heating should be controlled to prevent the sample from boiling dry.

Boiling Point Determination Workflow
[(
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Boiling Point Determination Workflow

Determination of Melting Point

For compounds that are solid at room temperature, the melting point is a crucial physical
property for identification and purity assessment. Since Lasiol is a liquid at standard
conditions, this protocol would apply to its solid derivatives or if it were to be solidified at low
temperatures. The capillary method is a standard technique.

Methodology:

o Sample Preparation: A small amount of the solid sample is finely powdered and packed into
a capillary tube to a height of 2-3 mm.
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e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a thermometer.

e Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the first drop of liquid appears is recorded as the onset of melting. The temperature at
which the last solid crystal melts is recorded as the completion of melting. The range
between these two temperatures is the melting point range. For a pure compound, this range
is typically narrow.

o Data Recording: The melting point range is recorded.

Melting Point Determination Workflow
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Melting Point Determination Workflow

Determination of Solubility

The solubility of a compound in a particular solvent is a measure of the maximum amount of
the substance that can dissolve in a given amount of the solvent at a specific temperature. The
shake-flask method is a common technique for determining equilibrium solubility.

Methodology:

o Sample Preparation: An excess amount of Lasiol is added to a known volume of the solvent
(e.g., water) in a sealed flask.

» Equilibration: The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for
a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

» Phase Separation: The undissolved solute is separated from the saturated solution by
centrifugation or filtration.
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e Analysis: The concentration of Lasiol in the clear, saturated solution is determined using a
suitable analytical technique, such as high-performance liquid chromatography (HPLC) or
gas chromatography (GC).

o Calculation: The solubility is expressed as mass per unit volume (e.g., mg/L) or molarity.

Solubility Determination Workflow
Sample Preparation Equilibration Phase Separation Concentration Analysis -
QExcess Lasiol in solvent) (Constant temperature agitation) (Centrifugation/Filtration) (e.g., HPLC, GC) Cattaitkie Salluiillisy

Click to download full resolution via product page

Solubility Determination Workflow

Determination of pKa

The pKa is a measure of the acidity of a compound. For a compound like Lasiol, which is an
alcohol, the pKa of the hydroxyl group would be determined. Potentiometric titration is a
precise method for pKa determination.

Methodology:

o Sample Preparation: A known concentration of Lasiol is dissolved in a suitable solvent,
typically a mixture of water and an organic co-solvent to ensure solubility.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)
while the pH of the solution is continuously monitored using a calibrated pH meter.

o Data Collection: The volume of titrant added is recorded against the corresponding pH
reading.

o Data Analysis: A titration curve is generated by plotting pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point, which is the point
where half of the acid has been neutralized.
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pKa Determination Workflow
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pKa Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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